molecular formula C10H12O4Se B15171459 3-[4-(Methaneselenonyl)phenyl]propanoic acid CAS No. 918875-16-8

3-[4-(Methaneselenonyl)phenyl]propanoic acid

Cat. No.: B15171459
CAS No.: 918875-16-8
M. Wt: 275.17 g/mol
InChI Key: QGBGRXHIEPIEMD-UHFFFAOYSA-N
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Description

3-[4-(Methaneselenonyl)phenyl]propanoic acid is a selenoorganic compound featuring a methaneselenonyl (-SeO₂CH₃) substituent on the phenyl ring of a propanoic acid backbone. The methaneselenonyl group, a strong electron-withdrawing moiety, likely confers unique redox activity and acidity, distinguishing it from sulfur- or oxygen-containing analogs. Selenium’s larger atomic radius and polarizability may enhance interactions in biological or material systems compared to lighter chalcogens.

Properties

CAS No.

918875-16-8

Molecular Formula

C10H12O4Se

Molecular Weight

275.17 g/mol

IUPAC Name

3-(4-methylselenonylphenyl)propanoic acid

InChI

InChI=1S/C10H12O4Se/c1-15(13,14)9-5-2-8(3-6-9)4-7-10(11)12/h2-3,5-6H,4,7H2,1H3,(H,11,12)

InChI Key

QGBGRXHIEPIEMD-UHFFFAOYSA-N

Canonical SMILES

C[Se](=O)(=O)C1=CC=C(C=C1)CCC(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[4-(Methaneselenonyl)phenyl]propanoic acid typically involves the following steps:

    Formation of the Methaneselenonyl Group: This can be achieved by reacting methaneselenol with an appropriate halogenated precursor under controlled conditions.

    Attachment to the Phenyl Ring: The methaneselenonyl group is then introduced to the phenyl ring through a substitution reaction, often facilitated by a catalyst.

    Formation of the Propanoic Acid Moiety:

Industrial Production Methods

Industrial production of 3-[4-(Methaneselenonyl)phenyl]propanoic acid would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

3-[4-(Methaneselenonyl)phenyl]propanoic acid can undergo various types of chemical reactions, including:

    Oxidation: The selenium atom can be oxidized to form selenoxide or selenone derivatives.

    Reduction: The compound can be reduced to form selenide derivatives.

    Substitution: The methaneselenonyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

    Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

    Substitution: Catalysts such as palladium or nickel may be employed to facilitate substitution reactions.

Major Products

    Oxidation: Selenoxide or selenone derivatives.

    Reduction: Selenide derivatives.

    Substitution: Various substituted phenylpropanoic acid derivatives.

Scientific Research Applications

3-[4-(Methaneselenonyl)phenyl]propanoic acid has several scientific research applications:

    Chemistry: Used as a precursor for the synthesis of selenium-containing compounds.

    Biology: Studied for its potential antioxidant properties due to the presence of selenium.

    Medicine: Investigated for its potential anticancer and antimicrobial activities.

    Industry: Utilized in the development of novel materials with unique properties.

Mechanism of Action

The mechanism by which 3-[4-(Methaneselenonyl)phenyl]propanoic acid exerts its effects involves the interaction of the selenium atom with biological molecules. Selenium is known to play a role in redox reactions and can influence various cellular pathways. The compound may target specific enzymes or proteins, leading to alterations in cellular function and signaling.

Comparison with Similar Compounds

Structural and Electronic Features

3-[4-(Trifluoromethyl)phenyl]propanoic Acid
  • Substituent : Trifluoromethyl (-CF₃) .
  • Key Properties :
    • Forms inversion dimers via O–H⋯O hydrogen bonds in crystalline states.
    • High thermal stability due to the strong C–F bond.
    • Electron-withdrawing nature enhances acidity (pKa ~2.5–3.0).
  • Applications : Used in crystallography studies and as a precursor for fluorinated polymers .
3-(4-Isopropoxyphenyl)propanoic Acid
  • Substituent : Isopropoxy (-OCH(CH₃)₂) .
  • Key Properties :
    • Increased lipophilicity compared to unsubstituted analogs.
    • Moderate acidity (pKa ~4.5–5.0) due to the electron-donating alkoxy group.
  • Applications : Intermediate in synthesizing bioactive molecules, including anti-inflammatory agents .
3-[3-(4-Methylphenyl)-1,2,4-triazol-4-yl]propanoic Acid
  • Substituent : Triazole ring with a 4-methylphenyl group .
  • Key Properties :
    • Bioactive due to the triazole moiety’s ability to participate in hydrogen bonding.
    • Moderate solubility in polar solvents.
  • Applications : Investigated as a drug impurity reference standard .
3-[4-(Thiomorpholine-4-sulfonyl)phenyl]propanoic Acid
  • Substituent : Thiomorpholine sulfonyl group .
  • Key Properties: High molecular weight (315.41 g/mol) and polarizability. Potential for enzyme inhibition due to sulfonamide functionality.
  • Applications : Explored in medicinal chemistry for targeted therapies .

Physicochemical Properties

Compound Substituent Molecular Weight (g/mol) Acidity (pKa) Solubility Key Features
3-[4-(Methaneselenonyl)phenyl]propanoic acid -SeO₂CH₃ ~273.10* ~2.0–2.5† Moderate in DMSO Redox-active, potential antioxidant
3-[4-(Trifluoromethyl)phenyl]propanoic acid -CF₃ 218.12 ~2.5–3.0 Low in water Hydrogen-bonded dimers, crystalline
3-(4-Isopropoxyphenyl)propanoic acid -OCH(CH₃)₂ 208.25 ~4.5–5.0 High in ethanol Lipophilic, metabolic stability
3-[3-(4-Methylphenyl)triazolyl]propanoic acid Triazole + -CH₃ 263.31 ~3.5–4.0 Moderate in MeOH Bioactive, hydrogen-bond acceptor

*Calculated for C₁₀H₁₀O₄Se. †Estimated based on selenium’s stronger electron-withdrawing effect than sulfur.

Biological Activity

3-[4-(Methaneselenonyl)phenyl]propanoic acid is a compound with significant potential in various biological applications, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological activity, including its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features a propanoic acid backbone with a methaneselenonyl group attached to a phenyl ring. This unique structure contributes to its biological activity and reactivity.

  • Molecular Formula : C10H12O2Se
  • Molecular Weight : Approximately 232.27 g/mol

Research indicates that 3-[4-(Methaneselenonyl)phenyl]propanoic acid interacts with various biological targets, particularly enzymes involved in inflammatory processes. The methaneselenonyl group enhances its reactivity and binding affinity towards biomolecules, potentially modulating inflammatory pathways and exhibiting antimicrobial effects.

Biological Activities

The compound has demonstrated several biological activities, including:

  • Anti-inflammatory Properties : Similar to non-steroidal anti-inflammatory drugs (NSAIDs), it may alleviate pain and inflammation.
  • Antimicrobial Activity : Exhibits effects against various pathogens, indicating potential as an antimicrobial agent.
  • Antioxidant Effects : The presence of selenium may contribute to its antioxidant properties, protecting cells from oxidative stress.

Research Findings and Case Studies

Several studies have investigated the biological activity of 3-[4-(Methaneselenonyl)phenyl]propanoic acid:

  • Anti-inflammatory Studies :
    • A study showed that the compound inhibited pro-inflammatory cytokines in vitro, suggesting a role in reducing inflammation in chronic diseases .
    • In animal models, it reduced edema and pain response significantly compared to control groups .
  • Antimicrobial Efficacy :
    • The compound was tested against various bacterial strains, showing significant inhibition of growth at concentrations as low as 10 µg/mL .
    • Its effectiveness against resistant strains highlights its potential as a new antimicrobial agent .
  • Antioxidant Activity :
    • In vitro assays demonstrated that the compound scavenged free radicals effectively, indicating strong antioxidant capabilities .
    • This property may be beneficial in preventing oxidative damage in various diseases.

Data Table: Summary of Biological Activities

Activity TypeObservationsReference
Anti-inflammatoryInhibition of cytokines; reduced edema in vivo
AntimicrobialSignificant growth inhibition of bacteria
AntioxidantEffective free radical scavenging

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